Cas no 100047-35-6 (4-Hydroxypicolinamide)

• Product Name: 4-Hydroxypicolinamide
• CAS No: 100047-35-6
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 123906
• PubChem ID: 18407653
• Update Time: 2025-06-08

4-Hydroxypicolinamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,4-hydroxy-
• Picolinamide,4-hydroxy- (6CI)
• 4-oxo-1H-pyridine-2-carboxamide
• MB05243
• 4-oxo-1,4-dihydropyridine-2-carboxamide
• AKOS006282955
• 4-HYDROXYPYRIDINE-2-CARBOXAMIDE
• 4-HYDROXYPICOLINAMIDE
• 4-ketopicolinamide
• SCHEMBL159514
• Picolinamide, 4-hydroxy- (6CI)
• 100047-35-6
• 4-Hydroxypicolinamide

• Inchi： 1S/C6H6N2O2/c7-6(10)5-3-4(9)1-2-8-5/h1-3H,(H2,7,10)(H,8,9)
• InChI Key： LETSXPSXBBJUSY-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(C(N)=O)=C1

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 535.4±35.0 °C at 760 mmHg
• Flash Point: 277.6±25.9 °C
• PSA: 76.21
• LogP: 0.17410
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-Hydroxypicolinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 4-Hydroxypicolinamide

Comprehensive Overview of 4-Hydroxypicolinamide (CAS No. 100047-35-6): Properties, Applications, and Research Insights

4-Hydroxypicolinamide (CAS No. 100047-35-6) is a specialized organic compound belonging to the pyridinecarboxamide family. Its molecular structure, featuring a hydroxyl group at the 4-position of the pyridine ring, makes it a versatile intermediate in pharmaceutical and agrochemical research. The compound's unique chemical properties, including hydrogen-bonding capacity and moderate polarity, have attracted significant attention in drug discovery programs targeting enzyme modulation and metal chelation.

Recent studies highlight 4-Hydroxypicolinamide's potential as a bioactive scaffold in medicinal chemistry. Researchers are particularly interested in its ability to serve as a hydrogen bond donor/acceptor, a feature that enhances molecular interactions with biological targets. The compound's CAS No. 100047-35-6 has become increasingly prominent in scientific literature, especially in investigations of kinase inhibitors and antimicrobial agents. Its balanced lipophilicity profile makes it particularly valuable for optimizing drug-like properties in lead compounds.

The synthesis of 4-Hydroxypicolinamide typically involves controlled oxidation and amidation reactions of picolinic acid derivatives. Modern synthetic approaches emphasize green chemistry principles, addressing growing concerns about sustainable production methods in the chemical industry. Analytical characterization of this compound often combines HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with particular attention to the hydroxyl proton's distinctive chemical shift pattern.

In material science applications, 4-Hydroxypicolinamide demonstrates interesting coordination chemistry with transition metals. This property has led to its investigation in metal-organic frameworks (MOFs) and catalytic systems. The compound's ability to form stable complexes while maintaining solubility in common organic solvents makes it attractive for designing functional materials with tailored properties. Researchers are exploring its potential in molecular recognition systems and supramolecular chemistry applications.

From a commercial perspective, the demand for 4-Hydroxypicolinamide (CAS 100047-35-6) has grown steadily due to its expanding applications in high-value chemical synthesis. Suppliers typically offer the compound in various purity grades, with pharmaceutical-grade material commanding premium pricing. The global market shows particular strength in regions with established fine chemical manufacturing capabilities, with increasing interest from contract research organizations and academic laboratories.

Quality control protocols for 4-Hydroxypicolinamide emphasize rigorous testing for residual solvents, heavy metal content, and isomeric purity. These specifications reflect the compound's use in sensitive applications where impurity profiles can significantly impact downstream performance. Advanced analytical techniques such as LC-MS/MS and chiral HPLC are increasingly employed to meet the stringent requirements of GMP-compliant production environments.

Emerging research directions for 4-Hydroxypicolinamide include exploration of its photophysical properties and potential applications in organic electronics. The compound's conjugated system and functional group arrangement suggest possible utility in light-emitting materials or molecular sensors. These investigations align with broader scientific interest in functional organic molecules for advanced technological applications beyond traditional pharmaceutical uses.

Storage and handling recommendations for 4-Hydroxypicolinamide typically suggest protection from moisture and prolonged exposure to light. While the compound demonstrates good stability under standard laboratory conditions, proper chemical storage protocols help maintain its quality over extended periods. Material safety data sheets provide detailed guidance on appropriate personal protective equipment and handling procedures for industrial-scale operations.

The intellectual property landscape surrounding 4-Hydroxypicolinamide includes patents covering novel synthetic routes, specific crystalline forms, and specialized applications. This patent activity reflects the compound's commercial potential and the competitive nature of fine chemical innovation. Researchers and manufacturers should conduct thorough freedom-to-operate analyses when developing new applications for this versatile chemical building block.

Environmental considerations for 4-Hydroxypicolinamide production and use have gained attention in line with growing green chemistry initiatives. Life cycle assessments and waste minimization strategies are becoming standard practice among manufacturers. The compound's biodegradability profile and eco-toxicological characteristics are subjects of ongoing study, particularly regarding its persistence in aquatic systems and potential environmental impact.

Analytical method development for 4-Hydroxypicolinamide represents an active area of research, with recent advances focusing on ultra-high performance LC techniques and hyphenated spectroscopic methods. These innovations address the need for precise quantification in complex matrices, especially in biological samples and formulation analysis. Method validation parameters typically emphasize linearity, precision, and limit of detection suitable for regulatory submissions.

In conclusion, 4-Hydroxypicolinamide (CAS No. 100047-35-6) continues to demonstrate significant value across multiple scientific disciplines. Its dual functionality as both hydrogen bond donor and acceptor, combined with favorable physicochemical properties, ensures its ongoing relevance in medicinal chemistry and materials science. As research uncovers new applications and synthetic methodologies evolve, this compound will likely maintain its position as an important chemical intermediate in advanced research and industrial applications.